N-(4-(dimethylamino)phenyl)furan-2-carboxamide hydrochloride
Overview
Description
Scientific Research Applications
Antibacterial Activity
Furan derivatives, including N-(4-(dimethylamino)phenyl)furan-2-carboxamide hydrochloride, have been found to have significant antibacterial activity . These compounds have been used in the fight against bacterial strain-caused infections . The furan nucleus is an essential synthetic technique in the search for new drugs .
Antimicrobial Drugs
Furan-containing compounds exhibit a wide range of advantageous biological and pharmacological characteristics. They have been employed as medicines in a number of distinct disease areas . They have been used to treat multi-resistant illnesses with distinct mechanisms of action .
Anti-Ulcer
Furan has a variety of therapeutic advantages, such as anti-ulcer . This suggests that N-(4-(dimethylamino)phenyl)furan-2-carboxamide hydrochloride could potentially be used in the treatment of ulcers.
Diuretic
Furan-containing compounds have been found to have diuretic properties . This could potentially make N-(4-(dimethylamino)phenyl)furan-2-carboxamide hydrochloride useful in the treatment of conditions that benefit from increased urine production.
Muscle Relaxant
Furan derivatives have been found to have muscle relaxant properties . This suggests that N-(4-(dimethylamino)phenyl)furan-2-carboxamide hydrochloride could potentially be used in the treatment of conditions that benefit from muscle relaxation.
Anti-Inflammatory, Analgesic, and Antidepressant
Furan has been found to have anti-inflammatory, analgesic, and antidepressant properties . This suggests that N-(4-(dimethylamino)phenyl)furan-2-carboxamide hydrochloride could potentially be used in the treatment of conditions that benefit from these properties.
Anti-Parkinsonian and Anti-Glaucoma
Furan has been found to have anti-parkinsonian and anti-glaucoma properties . This suggests that N-(4-(dimethylamino)phenyl)furan-2-carboxamide hydrochloride could potentially be used in the treatment of Parkinson’s disease and glaucoma.
Antihypertensive and Anti-Aging
Furan has been found to have antihypertensive and anti-aging properties . This suggests that N-(4-(dimethylamino)phenyl)furan-2-carboxamide hydrochloride could potentially be used in the treatment of hypertension and to slow the aging process.
Mechanism of Action
Target of Action
N-(4-(dimethylamino)phenyl)furan-2-carboxamide hydrochloride, also known as N-[4-(DIMETHYLAMINO)PHENYL]FURAN-2-CARBOXAMIDE HYDROCHLORIDE, is a furan derivative . Furan derivatives have been found to exhibit a wide range of biological and pharmacological properties aureus .
Mode of Action
Furan derivatives are known for their remarkable therapeutic efficacy . They have been employed as medicines in a number of distinct disease areas . The molecule was found to be the most effective activity against these bacteria, particularly NDM-positive bacteria A.
Biochemical Pathways
Furan-containing compounds are known to exhibit a wide range of advantageous biological and pharmacological characteristics . They have been employed as medicines in a number of distinct disease areas .
Pharmacokinetics
The molecular weight of a similar compound, 5-bromo-n-(4-(dimethylamino)phenyl)furan-2-carboxamide, is reported to be 30916 . This could potentially impact its bioavailability and pharmacokinetics.
Result of Action
Furan derivatives have been reported to have antibacterial activities against clinically isolated drug-resistant bacteria . The molecule was found to be the most effective activity against these bacteria, particularly NDM-positive bacteria A.
Action Environment
The synthesis of furan derivatives involves numerous methods and structural reactions , which could potentially be influenced by environmental factors.
properties
IUPAC Name |
N-[4-(dimethylamino)phenyl]furan-2-carboxamide;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N2O2.ClH/c1-15(2)11-7-5-10(6-8-11)14-13(16)12-4-3-9-17-12;/h3-9H,1-2H3,(H,14,16);1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YPHOFUWJSNLNCR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC=C(C=C1)NC(=O)C2=CC=CO2.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15ClN2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.72 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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